Cas no 7461-62-3 (dibenzo[b,d]furan-2,3,7,8-tetrol)
7461-62-3 structure
Product Name:dibenzo[b,d]furan-2,3,7,8-tetrol
dibenzo[b,d]furan-2,3,7,8-tetrol Chemical and Physical Properties
Names and Identifiers
-
- dibenzo[b,d]furan-2,3,7,8-tetrol
- 2,3,6,7-tetrahydroxydibenzofuran
- 2,7,8-Dibenzofurantetrol
- AC1L83M2
- NSC403615
- NSC403616
- SureCN3887841
- NSC-403615
- Dibenzo[b,d]furan-2,3,7,8-tetraol
- DTXSID40323341
- NSC-403616
- dibenzofuran-2,3,7,8-tetrol
- SCHEMBL3887841
- 7461-62-3
-
- Inchi: 1S/C12H8O5/c13-7-1-5-6-2-8(14)10(16)4-12(6)17-11(5)3-9(7)15/h1-4,13-16H
- InChI Key: VNDIJIRLCXPKRR-UHFFFAOYSA-N
- SMILES: O1C2C=C(C(=CC=2C2C=C(C(=CC1=2)O)O)O)O
Computed Properties
- Exact Mass: 232.03714
- Monoisotopic Mass: 232.037
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 94.1Ų
Experimental Properties
- Density: 1.73
- Boiling Point: 371.4°C at 760 mmHg
- Flash Point: 178.4°C
- Refractive Index: 1.886
- PSA: 94.06
dibenzo[b,d]furan-2,3,7,8-tetrol Related Literature
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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